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Compound of Interest

Compound Name: Sodium chloride dihydrate

Cat. No.: B8313487

This guide provides researchers, scientists, and drug development professionals with
comprehensive technical support for optimizing the crystallization of sodium chloride
dihydrate (NaCl-2H20), also known as hydrohalite.

Frequently Asked Questions (FAQS)

Q1: What is sodium chloride dihydrate and under what conditions does it form?

Sodium chloride dihydrate (NaCl-2H20 or hydrohalite) is a crystalline form of sodium chloride
that incorporates two water molecules into its structure. It is the stable form of sodium chloride
in the presence of water at temperatures below 0.1°C.[1][2] The phase diagram for the NaCl-
H20 system shows a eutectic point at -21°C, which is the lowest temperature at which a liquid
sodium chloride solution can exist and where ice and hydrohalite are in equilibrium with the
saturated solution.[1]

Q2: Why is the yield of sodium chloride dihydrate often low?

The low yield can be attributed to several factors. The nucleation rate of the dihydrate can be
extremely low, and it may be inhibited by the formation of a metastable prenucleation phase.[2]
[3][4] Additionally, the solubility of sodium chloride in water does not significantly decrease with
temperature, which makes traditional cooling crystallization less effective for achieving high
yields compared to other salts.[5][6]

Q3: How does the cooling rate impact the crystallization process?
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The cooling rate is a critical parameter. A rapid cooling rate can lead to the formation of many
small crystals, while a slower cooling rate may result in fewer, larger crystals. The optimal
cooling rate will depend on the desired crystal size and yield.

Q4: What is the role of agitation or stirring in the crystallization of sodium chloride dihydrate?

Agitation, such as stirring, has a very significant effect on crystallization kinetics.[7][8] It can
accelerate nucleation and influence the crystal size distribution.[9] The type and intensity of
agitation can be optimized to improve yield and control crystal morphology.

Q5: Can impurities affect the crystallization of sodium chloride dihydrate?

Yes, impurities can significantly impact the crystallization process. Some impurities can inhibit
crystal growth, while others may be incorporated into the crystal lattice, affecting purity. For
high-purity applications, it is often necessary to purify the initial brine solution to remove ions
like magnesium and calcium.[10] Conversely, specific additives can be used to control crystal
habit or prevent caking.[4]
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Problem

Potential Cause(s)

Suggested Solution(s)

Low or No Crystal Yield

Temperature is not low

enough.

Ensure the temperature of the
solution is maintained below
0.1°C, ideally closer to the
eutectic point of -21°C for

maximal precipitation.[1]

Insufficient supersaturation.

Increase the initial
concentration of NaCl in the
solution to create a higher

driving force for crystallization.

Low nucleation rate.

Introduce seed crystals of
sodium chloride dihydrate to
promote secondary nucleation.
[9] Alternatively, consider a
programmed cooling profile
that includes a period at a
lower temperature to induce

nucleation.

Formation of Anhydrous NaCl

Crystallization temperature is
above 0.1°C.

Carefully monitor and control
the temperature to remain
below the peritectic point of
0.1°C.[1]

Small Crystal Size

High nucleation rate due to

rapid cooling.

Decrease the cooling rate to
allow for crystal growth rather

than excessive nucleation.

High degree of

supersaturation.

Control the rate of
supersaturation generation, for
instance, by a slower cooling

rate or controlled evaporation.

Crystal Agglomeration (Caking)

Formation of dihydrate bridges
between crystals at freezing

temperatures.[2][4]

Use anti-caking agents if
appropriate for the application.
Control humidity during

storage and handling.
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Key Experimental Parameters

The following table summarizes key experimental parameters and their impact on the

crystallization of sodium chloride dihydrate.

Typical
Effect on . :
Parameter o Range/Consideratio References
Crystallization
ns
Determines the stable
crystalline form Below 0.1°C for
(dihydrate vs. dihydrate formation.
Temperature ] o [1][11]
anhydrous). Affects The eutectic point is at
solubility and -21°C.[1]
nucleation rate.
Saturated or slightly
Higher concentration supersaturated
leads to higher solutions are typically
Initial Concentration supersaturation and used. The solubility of  [12][13]
potentially higher NacCl is approximately
yield. 36 g/100 mL at room
temperature.[12]
Slower cooling rates
Influences the balance
) generally favor larger
between nucleation
) crystals. A rate of
Cooling Rate and crystal growth, ) [9]
) 0.3°C/min has been
thus affecting crystal , .
] R used in some studies.
size distribution.
[°]
Can range from gentle
Affects mass transfer, o )
_ o mixing to vigorous
o nucleation kinetics, o
Agitation Speed stirring (e.g., 700 [71[91[14]

and can lead to

secondary nucleation.

RPM).[9] The effect

can be significant.[7]

Visualizations
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Experimental Workflow for Sodium Chloride Dihydrate
Crystallization
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1. Solution Preparation
(Saturated NaCl solution)

2. Pre-cooling of Solution 4. Optional: Seeding
(To just above 0.1°C) (Introduce NaCI 2H20 seed crystals)

/

y_S

3. Controlled Cooling Crystallization
(Cool below 0.1°C with agitation)

5. Crystal Slurry Maturation
(Hold at low temperature)

v
6. Solid-Liquid Separation
(Filtration or centrifugation at low temp)

i

7. Crystal Washing
(With a cold, saturated NaCl solution)

:

8. Drying
(Under controlled low temperature and humidity)

9. Characterization
(XRD, DSC, Microscopy)
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CP

Is Temp < 0.1°C?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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